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Compound of Interest

Compound Name: 2-Hydroxybutanamide

Cat. No.: B2969942

For Researchers, Scientists, and Drug Development Professionals
Introduction

While specific, detailed protocols for the direct use of 2-hydroxybutanamide as a versatile
starting intermediate for a wide range of other pharmaceutical intermediates are not extensively
documented in publicly available literature, the closely related N-hydroxybutanamide scaffold is
of significant interest in drug discovery. This document provides detailed application notes on
the synthesis and utility of N-hydroxybutanamide derivatives, which are being explored for
various therapeutic applications, notably as matrix metalloproteinase (MMP) inhibitors.

The N-hydroxybutanamide fragment is a key feature in several inhibitors of metalloenzymes.[1]
This suggests the potential of derivatives of 2-hydroxybutanamide in the design of novel
therapeutic agents.

Physicochemical Properties of 2-Hydroxybutanamide

A clear understanding of the physicochemical properties of 2-hydroxybutanamide is essential
for its handling and use in synthetic chemistry.
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Property Value Source
Molecular Formula C4H9NO2 [2]
Molecular Weight 103.12 g/mol [2]
IUPAC Name 2-hydroxybutanamide [2]
CAS Number 1113-58-2 [2]
SMILES CCC(C(=O)N)O [2]

INChl=1S/C4H9NO2/c1-2-

InChl 3(6)4(5)7/h3,6H,2H2,1H3, 2]
(H2,5,7)
XLogP3 -0.6 [2]

Application: Synthesis of N-Hydroxybutanamide
Derivatives as Matrix Metalloproteinase (MMP)
Inhibitors

A novel and efficient method for synthesizing N-hydroxybutanamide derivatives involves the
ring-opening of N-substituted succinimides. This approach provides a direct route to obtaining
these valuable compounds for screening and development as potential therapeutic agents.[1]

[3]

Experimental Workflow

The synthesis is a two-step process, starting from initial amines or carboxylic acid hydrazides,
which are first converted to N-substituted succinimides and then subjected to ring-opening to
yield the desired N-hydroxybutanamide derivatives.
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Synthetic workflow for N-hydroxybutanamide derivatives.

Detailed Experimental Protocol: Synthesis of N-
Hydroxybutanamide Derivatives

This protocol is based on the novel method of N-substituted succinimide ring opening.[1]
Step 1: Synthesis of N-substituted Succinimides

o Acylation: In a suitable reaction vessel, dissolve the initial amine or carboxylic acid hydrazide
(R-NHZ2) in chloroform.

¢ Add succinic acid anhydride to the solution.
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Imidization: Add polyphosphate ester (PPE) to the reaction mixture.

Stir the reaction mixture at the appropriate temperature until the reaction is complete
(monitored by TLC or LC-MS).

Upon completion, quench the reaction and perform a standard aqueous work-up.

Purify the resulting N-substituted succinimide by recrystallization or column chromatography.
Step 2: Synthesis of N-Hydroxybutanamide Derivatives

» Ring Opening: Dissolve the purified N-substituted succinimide in a 10% methanol aqueous
solution.

e Add an aqueous solution of hydroxylamine to the mixture.
 Stir the reaction at room temperature for no longer than one hour.[1]
» Monitor the reaction for the disappearance of the starting material.

o Upon completion, isolate the N-hydroxybutanamide derivative product. Purification can be
achieved through appropriate chromatographic techniques.

Biological Activity of Synthesized Derivatives

A key application of these synthesized N-hydroxybutanamide derivatives is the inhibition of
Matrix Metalloproteinases (MMPs), which are implicated in cancer progression.[1]
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Logical pathway from MMP inhibition to therapeutic potential.

Quantitative Data on Biological Activity

The iodoaniline derivative of N1-hydroxy-N4-phenylbutanediamide has shown promising
results in both in vitro and in vivo studies.[1][4]

Assay Target/Model Result Source

L MMP-2, MMP-9,
MMP Inhibition IC50 of 1-1.5 uM [1][4]

MMP-14

In Vivo Antitumor B16 Melanoma Mouse  61.5% inhibition of (4]
Activity Model tumor growth
In Vivo Antimetastatic B16 Melanoma Mouse  88.6% inhibition of (4]
Activity Model metastasis
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Conclusion

The hydroxybutanamide scaffold is a valuable component in the design of novel
pharmaceutical agents, particularly in the development of metalloenzyme inhibitors. The
synthetic protocol detailed above provides a cost-effective and efficient route for the
preparation of N-hydroxybutanamide derivatives.[1] The significant anti-tumor and anti-
metastatic effects observed for certain derivatives underscore the therapeutic potential of this
class of compounds and warrant further investigation in drug development programs.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. 2-Hydroxybutanamide | C4AH9NO2 | CID 10197643 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 3. researchgate.net [researchgate.net]

e 4. New Derivatives of N- Hydroxybutanamide: Preparation, MMP Inhibition, Cytotoxicity, and
Antitumor Activity - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols: 2-Hydroxybutanamide
in Pharmaceutical Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2969942#2-hydroxybutanamide-in-the-synthesis-of-
pharmaceutical-intermediates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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